4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

• IUPAC Name: 4-nitro-N-(1-propylpyrazolo[3,4-b]quinolin-3-yl)benzamide
• InChI: InChI=1S/C20H17N5O3/c1-2-11-24-19-16(12-14-5-3-4-6-17(14)21-19)18(23-24)22-20(26)13-7-9-15(10-8-13)25(27)28/h3-10,12H,2,11H2,1H3,(H,22,23,26)
• InChI Key: QTOJRZVHETXWAM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known for its unique structure and promising pharmacological properties, which make it a potential candidate for the development of novel drugs.

Mechanism of Action

The exact mechanism of action of 4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is still under investigation. However, preliminary studies suggest that this compound may act by inhibiting specific enzymes or signaling pathways that are involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has significant biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide in lab experiments is its unique structure, which makes it a potential candidate for the development of novel drugs. However, the complex synthesis method and limited availability of this compound may pose challenges for researchers.

Future Directions

There are several future directions for research on 4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide. These include:
1. Further investigation of the mechanism of action of this compound to identify specific targets for drug development.
2. Development of more efficient and cost-effective synthesis methods to increase the availability of this compound for research.
3. Preclinical studies to evaluate the safety and efficacy of this compound in animal models.
4. Clinical trials to evaluate the potential therapeutic applications of this compound in humans.
In conclusion, 4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is a promising compound with potential applications in medicinal chemistry. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide involves a multi-step process that requires specialized equipment and expertise. The initial step involves the synthesis of 1-propyl-1H-pyrazolo[3,4-b]quinoline, which is then reacted with 4-nitrobenzoyl chloride to yield the final product.

Scientific Research Applications

The unique structure of 4-nitro-N-(1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has attracted the attention of researchers in the field of medicinal chemistry. This compound has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders.